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Compound of Interest

Compound Name: 6-Methoxy-2-naphthonitrile

Cat. No.: B181084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of the organic compound with CAS number 67886-70-8, identified as 2-Cyano-

6-methoxynaphthalene. This compound is a notable intermediate in the synthesis of various

pharmaceuticals, most significantly as a precursor to the non-steroidal anti-inflammatory drug

(NSAID), Naproxen.

Core Physicochemical Data
The fundamental physicochemical properties of 2-Cyano-6-methoxynaphthalene have been

compiled from various sources and are summarized in the table below for ease of reference

and comparison.
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Property Value Source(s)

Chemical Name
2-Cyano-6-

methoxynaphthalene
[1][2]

Synonyms

6-Methoxy-2-naphthonitrile, 2-

Naphthalenecarbonitrile, 6-

methoxy-

[2][3]

CAS Number 67886-70-8 [2][4]

Molecular Formula C₁₂H₉NO [1][3]

Molecular Weight 183.21 g/mol [2][4]

Appearance Solid [1]

Melting Point 103 °C / 106-107 °C [1][2]

Boiling Point 205-208 °C at 14 Torr (mmHg) [1][2]

Flash Point 106 °C [4]

SMILES
COC1=CC2=C(C=C1)C=C(C=

C2)C#N
[2][4]

InChI

1S/C12H9NO/c1-14-12-5-4-

10-6-9(8-13)2-3-11(10)7-

12/h2-7H,1H3

[2]

InChI Key
SWEFYGCKCMJSPD-

UHFFFAOYSA-N
[2]

Experimental Protocols
The following sections detail standardized methodologies for the determination of key

physicochemical properties of solid organic compounds like 2-Cyano-6-methoxynaphthalene.

These protocols are based on widely accepted standards to ensure reproducibility and

accuracy.

Melting Point Determination
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The melting point of 2-Cyano-6-methoxynaphthalene can be determined using the capillary

tube method as outlined in ASTM E324.[1][5] This method is suitable for organic chemicals with

melting points between 30 and 250°C.[1]

Methodology:

Sample Preparation: A small, representative sample of the crystalline solid is finely powdered

and dried.[6]

Capillary Tube Packing: The powdered sample is packed into a thin-walled capillary tube,

sealed at one end, to a depth of 3-4 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or bath and a calibrated thermometer or an automated detection system.[7]

Heating and Observation: The sample is heated at a controlled, slow rate (typically 1-2 °C

per minute) as it approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

initial melting point, and the temperature at which the last solid crystal melts is the final

melting point. The range between these two temperatures is the melting range.[1] A narrow

melting range is indicative of high purity.[5]

Boiling Point Determination under Reduced Pressure
Given that 2-Cyano-6-methoxynaphthalene's boiling point is provided at a reduced pressure

(14 Torr), a method such as ASTM D2879, which uses an isoteniscope to determine the vapor

pressure-temperature relationship, is appropriate.[2][3][4][8] This method is applicable to liquids

with vapor pressures between 133 Pa (1.0 Torr) and 101.3 kPa (760 Torr).[3][8]

Methodology:

Apparatus: An isoteniscope, a specialized glass apparatus, is used. It is connected to a

vacuum pump, a manometer, and a temperature-controlled bath.[4]

Sample Introduction: A sample of the substance is placed in the isoteniscope. For a solid, it

would be melted before or during the initial stages of the experiment.
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Degassing: The sample is heated and the system is evacuated to remove any dissolved

gases.[4]

Vapor Pressure Measurement: The sample is brought to a series of controlled temperatures.

At each temperature, the system is allowed to reach equilibrium, and the vapor pressure of

the substance is measured using the manometer.[4]

Boiling Point Determination: The boiling point at a specific pressure is the temperature at

which the vapor pressure of the substance equals the applied pressure. A plot of the

logarithm of vapor pressure versus the inverse of the absolute temperature (a Clausius-

Clapeyron plot) can be constructed to determine the boiling point at any desired pressure

within the experimental range.

Flash Point Determination
The flash point of a solid can be determined using a closed-cup method. ASTM D56 (Tag

Closed Cup Tester) or ASTM D93 (Pensky-Martens Closed Cup Tester) are standard methods.

[9][10] For a solid, the sample would be heated until it becomes a liquid to perform the test.[11]

Methodology (based on ASTM D93):

Apparatus: A Pensky-Martens closed-cup tester is used, which consists of a test cup with a

lid, a stirring mechanism, and an ignition source.[10][12]

Sample Preparation: The solid sample is placed in the test cup and heated until it melts and

becomes liquid.[11]

Heating and Stirring: The sample is heated at a slow, constant rate while being stirred to

ensure uniform temperature distribution.[9][12]

Ignition Test: At specified temperature intervals, the stirring is stopped, and an ignition source

(a small flame) is introduced into the vapor space above the liquid.[9][12]

Flash Point Observation: The flash point is the lowest temperature at which the application of

the ignition source causes the vapors above the sample to ignite with a brief flash.[9][11] The

observed flash point is then corrected for barometric pressure.[9]
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Logical Workflow: Synthesis of Naproxen
As a key intermediate, 2-Cyano-6-methoxynaphthalene is a starting point for the synthesis of

Naproxen. The following diagram illustrates a simplified logical workflow for this chemical

transformation. The primary step involves the hydrolysis of the nitrile group to a carboxylic acid.

Starting Material

Chemical Transformation

Final Product

2-Cyano-6-methoxynaphthalene
(CAS: 67886-70-8)

Hydrolysis

Reaction with
acid or base and water

Naproxen
(S)-2-(6-methoxynaphthalene-2-yl)propanoic acid

Formation of
Carboxylic Acid

Click to download full resolution via product page

Simplified synthesis pathway from 2-Cyano-6-methoxynaphthalene to Naproxen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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